Cas no 2309708-27-6 (2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine)

• Product Name: 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine
• CAS No: 2309708-27-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5325830
• Update Time: 2025-08-05

2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(pyridin-2-yl)-1,2,4-oxadiazole
• 3-cyclopropyl-5-pyridin-2-yl-1,2,4-oxadiazole
• 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine

• Inchi： 1S/C10H9N3O/c1-2-6-11-8(3-1)10-12-9(13-14-10)7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key： JUNPURIDSSYOHU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8

Additional information on 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine

Introduction to 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine (CAS No. 2309708-27-6)

2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2309708-27-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, incorporating a 3-cyclopropyl-1,2,4-oxadiazole moiety, which confers unique structural and electronic properties. The structural design of this molecule suggests potential applications in the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The 3-cyclopropyl-1,2,4-oxadiazole component is a key pharmacophore in this compound, contributing to its binding affinity and interaction with biological targets. Oxadiazole rings are well-documented in medicinal chemistry for their ability to modulate biological pathways due to their rigid structure and electron-deficient nature. The presence of a cyclopropyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this area due to its well-established role as a bioisostere for aromatic systems in drug design. The combination of the pyridine ring with the oxadiazole moiety in 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine creates a promising structure for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumor growth and metastasis. Preclinical studies have demonstrated that oxadiazole-containing compounds exhibit inhibitory activity against various kinases, including tyrosine kinases and serine/threonine kinases. The 3-cyclopropyl substituent in this molecule may enhance its selectivity by improving binding interactions with specific kinase domains.

Moreover, the 1,2,4-oxadiazole ring provides a suitable platform for further functionalization, allowing medicinal chemists to explore diverse chemical space. This flexibility enables the synthesis of analogs with tailored properties, such as improved solubility or enhanced bioavailability. Such modifications are crucial for advancing candidates from the discovery phase to clinical development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles are ubiquitous in biologically active molecules due to their ability to mimic natural product scaffolds and interact with biological targets in complex ways. The pyridine moiety alone is present in numerous FDA-approved drugs, underscoring its significance as a pharmacophoric element. When combined with other heterocycles like oxadiazole, the resulting compounds often exhibit enhanced pharmacological profiles.

Recent advances in computational chemistry have accelerated the process of identifying promising drug candidates like 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in guiding synthetic strategies and prioritizing compounds for further investigation.

The synthesis of 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key synthetic steps include the formation of the oxadiazole ring through cycloaddition reactions and subsequent coupling with the pyridine moiety via palladium-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

In conclusion,2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one,CAS No. 2309708-27-6 may play a pivotal role in addressing critical unmet medical needs.